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Compound of Interest

Compound Name: Z-Phe-Ala-OH

CAS No.: 16088-00-9

Cat. No.: B093496

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of N-Benzyloxycarbonyl-L-

phenylalanyl-L-alanine (Z-Phe-Ala-OH), a protected dipeptide crucial in synthetic peptide

chemistry. It covers the molecule's structure, chemical properties, and its significant

applications in research and pharmaceutical development.

Chemical Structure and Formula
Z-Phe-Ala-OH is a dipeptide composed of L-phenylalanine and L-alanine. The N-terminus of

the phenylalanine residue is protected by a benzyloxycarbonyl (Z) group, which is instrumental

in preventing unwanted side reactions during peptide synthesis. This protective group allows

for the controlled, stepwise elongation of peptide chains.

The chemical formula for Z-Phe-Ala-OH is C₂₀H₂₂N₂O₅.[1][2] Its structure consists of a

phenylalanine residue linked to an alanine residue via a peptide bond, with the Z-group

attached to the amino group of the phenylalanine.
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Caption: Logical structure of Z-Phe-Ala-OH.

Physicochemical and Quantitative Data
The key chemical identifiers and physicochemical properties of Z-Phe-Ala-OH are summarized

below. This data is essential for its handling, storage, and application in experimental settings.

Table 1: Chemical Identifiers for Z-Phe-Ala-OH

Identifier Value Reference

Synonyms

Z-Phe-Ala, N-Cbz-Phe-Ala,
N-Benzyloxycarbonyl-L-
phenylalanyl-L-alanine

[2]

CAS Number 21881-18-5 [1][2]

Molecular Formula C₂₀H₂₂N₂O₅ [1][2]

Molecular Weight 370.41 g/mol [2]
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Table 2: Physicochemical Properties of Z-Phe-Ala-OH
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Property Value Reference

Appearance White to off-white powder [2]

Purity ≥99% (HPLC) [2]

Solubility Approx. 50 mg/mL in methanol

Optical Rotation
-10.0±0.5° (c=2% in absolute

Ethanol)
[2]

| Storage Temp. | 0-8°C or -20°C |[2] |

Applications in Research and Drug Development
Z-Phe-Ala-OH is a versatile compound with significant applications in multiple scientific

domains.

Peptide Synthesis: It serves as a fundamental building block in the synthesis of more

complex peptides.[2] The Z-group provides robust protection of the N-terminus, facilitating

controlled chain elongation in solution-phase or solid-phase peptide synthesis (SPPS).

Drug Development: This dipeptide is utilized in the design and optimization of peptide-based

therapeutics.[2] Its structure can mimic natural peptides, allowing for the development of

drugs that target specific biological pathways with high specificity, particularly in research

areas like oncology and metabolic disorders.[2]

Biotechnology: Z-Phe-Ala-OH is used to produce biologically active peptides, aiding in

research for enzyme inhibitors and vaccines.[3] It can be incorporated into therapeutic

proteins to enhance their stability and efficacy.[2]

Enzyme Studies: Researchers employ this compound to investigate enzyme mechanisms

and protein-protein interactions, which is critical for advancements in enzyme engineering.[2]

Experimental Protocol: Solid-Phase Peptide
Synthesis (SPPS) Workflow
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Z-Phe-Ala-OH is a product of coupling Z-protected Phenylalanine with Alanine. More

commonly, Z-protected amino acids are used as building blocks in SPPS to create larger

peptides. The following is a generalized workflow for the manual synthesis of a peptide on a

solid support resin using this type of protected amino acid.
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Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).
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Methodology:

Resin Swelling: The solid support (e.g., Rink Amide resin) is swollen in a suitable solvent like

Dichloromethane (DCM) followed by N,N-Dimethylformamide (DMF) to expose the reactive

sites.[4]

N-terminal Deprotection: If the resin is pre-loaded with an Fmoc-protected amino acid, the

Fmoc group is removed using a solution of piperidine in DMF to free the amino group for the

next coupling step.[4]

Amino Acid Coupling: The carboxyl group of the incoming N-terminally protected amino acid

(e.g., Z-Phe-OH) is activated using coupling reagents (like HBTU/HOBt). The activated

amino acid is then added to the resin, forming a peptide bond with the deprotected N-

terminus of the resin-bound amino acid. The reaction is carried out in the presence of a base

such as DIPEA.[4]

Washing: After coupling, the resin is thoroughly washed with DMF and DCM to remove

excess reagents and by-products.

Chain Elongation: Steps 2-4 are repeated for each subsequent amino acid in the desired

peptide sequence.

Cleavage and Deprotection: Once the synthesis is complete, the peptide is cleaved from the

resin, and all side-chain protecting groups are removed simultaneously using a cleavage

cocktail, typically containing a strong acid like Trifluoroacetic acid (TFA).[4]

Precipitation and Purification: The cleaved peptide is precipitated from the cleavage mixture

using cold diethyl ether, collected by centrifugation, and then purified, often by reverse-phase

high-performance liquid chromatography (RP-HPLC).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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